Cas no 280773-17-3 (2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide)

• Product Name: 2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide
• CAS No: 280773-17-3
• MF: C₁₃H₁₂ClN₃O₂
• MW: 277.706281661987
• MDL: MFCD12841614
• CID: 842219
• PubChem ID: 21906241
• Update Time: 2025-10-28

2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide
• 2-Amino-N-(5-chloro-2-pyridinyl)-5-methoxybenzamide
• N-(5-chloro-pyridin-2-yl)-5-Methoxy-2-aMinobenzaMide
• Benzamide, 2-amino-N-(5-chloro-2-pyridinyl)-5-methoxy-
• 2-Amino-N-(5-chloro-pyridin-2-yl)-5-methoxybenzamide
• GCCIHZVIPXGAPR-UHFFFAOYSA-N
• BCP18251
• ZB0698
• SY034762
• AX8227187
• ST24021989
• W5102
• 2-Amino-N-(5-chloro-2-pyridyl
• DB-020533
• CS-M3559
• MFCD12841614
• PRT062803
• DTXSID20619855
• BETRIXABAN METABOLITE PRT062803
• 2-amino-N-(5-chloro-pyridin-2-yl)-5-methoxy-benzamide
• AKOS005785501
• 280773-17-3
• SCHEMBL155078
• 2-Amino-N-(5-chloro-2-pyridyl)-5-methoxybenzamide
• QM4L396SZA
• DS-18219

• MDL： MFCD12841614
• Inchi： 1S/C13H12ClN3O2/c1-19-9-3-4-11(15)10(6-9)13(18)17-12-5-2-8(14)7-16-12/h2-7H,15H2,1H3,(H,16,17,18)
• InChI Key： GCCIHZVIPXGAPR-UHFFFAOYSA-N
• SMILES： ClC1=CN=C(C=C1)NC(C1C=C(C=CC=1N)OC)=O

Computed Properties

• Exact Mass: 277.06200
• Monoisotopic Mass: 277.0618043g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 77.2
• XLogP3: 2.5

Experimental Properties

• Density: 1.390
• Boiling Point: 396.9°C at 760 mmHg
• PSA: 80.73000
• LogP: 3.54330

2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on 2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide

2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide (CAS No. 280773-17-3): An Overview of Its Properties and Applications

2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide (CAS No. 280773-17-3) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as ACPM, is characterized by its unique chemical structure, which includes an amino group, a chloropyridine moiety, and a methoxybenzamide functionality. These structural features contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide is represented by the molecular formula C₁₄H₁₄ClN₃O₂. The compound has a molecular weight of 289.73 g/mol and exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). These properties make it suitable for various experimental protocols in both in vitro and in vivo studies.

Biological Activities:

2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide has been extensively studied for its potential as an inhibitor of various enzymes and receptors. One of the most notable activities is its ability to inhibit the enzyme cyclooxygenase (COX), which plays a crucial role in the synthesis of prostaglandins, key mediators of inflammation and pain. Recent studies have shown that ACPM exhibits selective inhibition of COX-2 over COX-1, making it a promising candidate for the development of nonsteroidal anti-inflammatory drugs (NSAIDs) with reduced gastrointestinal side effects.

In addition to its anti-inflammatory properties, ACPM has also been investigated for its potential as an anticancer agent. Research has demonstrated that it can induce apoptosis in various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the modulation of multiple signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway and the phosphatidylinositol 3-kinase (PI3K)/Akt pathway. These findings suggest that ACPM could be a valuable lead compound for the development of novel anticancer therapies.

Clinical Applications:

The potential clinical applications of 2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide are diverse and promising. In the context of inflammatory diseases, its selective COX-2 inhibition makes it a potential candidate for treating conditions such as osteoarthritis, rheumatoid arthritis, and inflammatory bowel disease (IBD). Clinical trials are currently underway to evaluate its efficacy and safety in these indications.

In oncology, preclinical studies have shown that ACPM can effectively inhibit tumor growth and metastasis in animal models. These results have prompted further investigation into its potential as a therapeutic agent for various types of cancer. Ongoing research is focused on optimizing its pharmacokinetic properties and developing suitable drug delivery systems to enhance its therapeutic index.

Synthetic Routes:

The synthesis of 2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide can be achieved through several synthetic routes. One common approach involves the reaction of 5-chloro-2-pyridinecarboxylic acid with 4-amino-3-methoxybenzoic acid in the presence of a coupling reagent such as 1-(3-dimethylaminopropyl)-3-ethylcarbodiimide hydrochloride (EDC·HCl) and 1-hydroxybenzotriazole (HOBt). This method yields high purity products with good yields.

An alternative synthetic route involves the reaction of 4-amino-3-methoxybenzoic acid with 5-chloroisonicotinoyl chloride in an appropriate solvent such as dichloromethane (DCM). This method provides a straightforward synthesis pathway with minimal side reactions.

Safety Considerations:

Safety is a critical aspect when handling any chemical compound, including 2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide. While it is not classified as a hazardous material or controlled substance, appropriate precautions should be taken during synthesis, storage, and handling to ensure laboratory safety. This includes wearing personal protective equipment (PPE) such as gloves, goggles, and lab coats, as well as working in well-ventilated areas or fume hoods.

FUTURE DIRECTIONS:

The future research directions for 2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide are promising. Ongoing studies aim to further elucidate its mechanism of action at the molecular level and explore its potential synergistic effects with other therapeutic agents. Additionally, efforts are being made to develop prodrugs or analogs with improved pharmacokinetic profiles and enhanced therapeutic efficacy.

In conclusion, 2-Amino-N-(5-chloropyridin-2-yl)-5-methoxybenzamide (CAS No. 280773-17-3 strong>) is a multifaceted compound with significant potential in both basic research and clinical applications. Its unique chemical structure confers diverse biological activities, making it a valuable tool for advancing our understanding of various disease mechanisms and developing novel therapeutic strategies.